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Compound of Interest

Compound Name: 2-Methyldodecane

Cat. No.: B072444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of 2-
Methyldodecane (Isotridecane), focusing on its boiling point and density. The information is
compiled from various scientific sources to ensure accuracy and relevance for research and
development applications.

Physicochemical Data of 2-Methyldodecane

2-Methyldodecane is a branched-chain alkane with the chemical formula C13H28.[1] It is an
isomer of tridecane. The following table summarizes its key physical properties.

Property Value Conditions

Boiling Point 227.7+3.0°C at 760 Torr (1 atm)[1]
227.00 to 228.00 °C at 760.00 mm Hg (1 atm)[2]

103-104 °C at 10.5 Torr[1]

Density 0.754 g/lcm3 at 20 °C[1]

Molar Mass 184.367 g/mol N/A[1]

Experimental Protocols for Property Determination
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While specific experimental reports for 2-Methyldodecane are not detailed in readily available

literature, the determination of its boiling point and density follows standard laboratory

procedures for liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[3] For a substance like 2-methyldodecane, a common and

efficient method for determining the boiling point, especially with small sample sizes, is the
Thiele tube method.[4]

Methodology: Thiele Tube Method

Sample Preparation: A small volume (less than 0.5 mL) of 2-methyldodecane is placed into
a small test tube or vial.[4]

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into
the liquid sample.[4]

Apparatus Setup: The sample vial is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
boiling-point oil (e.g., mineral oil).

Heating: The Thiele tube is gently heated. As the temperature rises, air trapped in the
capillary tube will escape.

Observation: Upon reaching the boiling point of the 2-methyldodecane, a continuous and
rapid stream of bubbles will emerge from the capillary tube. The heating is then stopped.

Measurement: The liquid will begin to cool. The boiling point is recorded at the precise
moment the bubbling stops and the liquid just begins to enter the capillary tube. This
indicates that the vapor pressure of the sample is equal to the atmospheric pressure. The
barometric pressure should also be recorded.[4]
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Boiling Point Determination Workflow (Thiele Tube)
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Density Determination

The density of a liquid is its mass per unit volume. For precise measurements of liquid alkanes,
a vibrating tube densimeter is a standard and highly accurate instrument.[5][6]

Methodology: Vibrating Tube Densitometer

» Calibration: The instrument is first calibrated using two standards of known density, typically
dry air and deionized water. This establishes a baseline for the instrument's oscillation
period.

o Sample Injection: A small, bubble-free sample of 2-methyldodecane is injected into the
oscillating U-shaped tube within the densitometer.

o Temperature Equilibration: The sample is allowed to reach thermal equilibrium at the desired
temperature (e.g., 20 °C), which is precisely controlled by the instrument's Peltier system.

e Frequency Measurement: The instrument measures the resonant frequency of the tube
containing the sample. The presence of the sample's mass changes the tube's natural
oscillation frequency.

» Density Calculation: The density of the 2-methyldodecane is calculated automatically by the
instrument's software based on the measured oscillation period and the calibration data.

Setup & Calibration
Result

) Sample Measurement
Calibrate with Water
Establish baseline [ | Inject bubble-free sample Set temperature (e.g., 20°C) Measure resonant Calculate Density
Calibrate with Air oscillation period of 2-Methyldodecane and allow to equilibrate frequency of tube from frequency
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Density Measurement Workflow (Vibrating Tube)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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